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Compound of Interest

Compound Name: Procymidone

Cat. No.: B1679156

This document provides essential safety and logistical procedures for the proper disposal of
Procymidone, a dicarboximide fungicide. Adherence to these guidelines is critical for ensuring
personnel safety and environmental protection. Procymidone is classified as a hazardous
substance, with potential health effects including carcinogenicity, reproductive harm, and acute
toxicity if inhaled.[1][2][3] Therefore, all waste containing Procymidone must be managed in
accordance with federal, state, and local regulations.

Personal Protective Equipment (PPE)

Before handling Procymidone in any form (pure, in solution, or as waste), personnel must be
equipped with the appropriate PPE to minimize exposure risks.
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Equipment Type

Specification

Rationale

Gloves

Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact.
Procymidone may cause skin
irritation.[1][4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust,
aerosols, and splashes. The
compound can cause eye
irritation.[1][4]

Lab Coat

Standard laboratory coat.

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate,
dust/aerosols are formed, or
exposure limits are exceeded,
a full-face respirator is

required.

Procymidone is harmful if
inhaled and may cause

respiratory irritation.[2][4]

Step-by-Step Disposal Protocol

The disposal of Procymidone waste must follow a strict, documented procedure from the point

of generation to final disposal by a licensed facility. Do not discharge Procymidone waste to

sewer systems or allow it to contaminate the environment.

Step 1: Waste Identification and Segregation

» Classify Waste: All materials contaminated with Procymidone, including residual solids,

solutions, and contaminated labware (e.g., pipette tips, wipes), are to be treated as

hazardous waste.

o Segregate: Keep Procymidone waste separate from other chemical waste streams to avoid

incompatible reactions. It is incompatible with strong oxidizing agents, strong acids, and

strong bases.[4]
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Step 2: Containerization

Select Container: Use a chemically compatible, leak-proof container with a secure, tight-
fitting lid.[5][6] Plastic containers are generally preferred.[7]

Labeling: Affix a "Hazardous Waste" label to the container immediately upon starting waste
accumulation.[5][8] The label must clearly state "Procymidone Waste" and list all chemical
constituents, including solvents and their approximate concentrations.[5]

Filling: Do not overfill the container. Leave at least one inch of headspace to allow for
expansion.[6] Keep the container closed at all times except when adding waste.[5][6]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Designate Area: Store the sealed waste container in a designated Satellite Accumulation
Area (SAA) within the laboratory, at or near the point of waste generation.[6][7]

Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills from spreading.[5]

Accumulation Limits: A maximum of 55 gallons of hazardous waste may be stored in an
SAA. Once a container is full, it must be removed from the SAA within three days.[6][7]

Step 4: Spill and Emergency Procedures

Evacuate: In case of a significant spill, evacuate personnel from the immediate area.
Ventilate: Ensure the area is well-ventilated.

Control: Remove all sources of ignition. Prevent further spillage if it is safe to do so0.[9] Do
not allow the chemical to enter drains.

Absorb: For liquid spills, use an inert absorbent material. For solid spills, carefully collect the
material to avoid creating dust.

Collect: Place all contaminated materials into a designated, sealed, and labeled hazardous
waste container for disposal.
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o Decontaminate: Clean the spill area thoroughly with soap and water.

Step 5: Final Disposal

» Arrange Pickup: Contact your institution's Environmental Health & Safety (EH&S)
department to arrange for the pickup and disposal of the hazardous waste container.[7]

» Manifesting: All hazardous waste shipments require a manifest that identifies the hazards
associated with the waste.[10]

» Disposal Method: The primary recommended disposal method for Procymidone is
controlled incineration at a licensed chemical destruction plant.

Step 6: Decontamination and Empty Container Disposal

» Rinsing: Empty Procymidone containers must be triple-rinsed or pressure-rinsed before
disposal.[11][12][13]

o Triple-Rinse Procedure:
1. Empty the container and allow it to drain for 30 seconds.[13]

2. Fill the container 20-25% full with a suitable solvent (e.g., water, depending on the
formulation).[13]

3. Secure the lid and shake thoroughly.
4. Pour the rinsate into a hazardous waste container for disposal.[13]
5. Repeat this process two more times.[13]

» Final Disposal of Container: After rinsing, puncture the container to render it unusable.[11]
[13] It can then be offered for recycling or disposed of in a sanitary landfill, if permitted by
local regulations.[11]

Procymidone Toxicity Data

The following table summarizes key toxicity data for Procymidone.
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Toxicity Metric Species Value Classification
Acute Oral LDso Rat 6800 mg/kg Low Toxicity
Acute Dermal LDso Rat >2500 mg/kg Low Toxicity

Data sourced from Apparent Procymidone 500 Fungicide MSDS.[1]

Visual Workflow for Procymidone Disposal

The following diagram illustrates the decision-making process for the proper management and

disposal of Procymidone waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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